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Introduction

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method has become a

predominant sample preparation technique for the analysis of pesticide residues in a wide

array of matrices, including the highly complex soil matrix.[1][2] Organochlorine pesticides

(OCPs) are of significant environmental concern due to their persistence, bioaccumulation, and

toxicity.[3] The analysis of these compounds in soil is crucial for environmental monitoring and

food safety, as residues can be taken up by crops.[3][4]

The QuEChERS method offers a streamlined two-step process: a solvent extraction with

acetonitrile, followed by a salting-out partitioning step, and a subsequent cleanup using

dispersive solid-phase extraction (d-SPE).[1][2] This approach minimizes solvent usage,

reduces sample preparation time, and provides high-quality results, making it suitable for high-

throughput laboratories.[1][5][6] Various modifications to the original QuEChERS protocol exist,

often employing different buffer salts (e.g., citrate or acetate) or alternative partitioning salts

(e.g., ammonium formate) to improve the recovery of a wider range of pesticides.[1][7][8]

This document provides detailed protocols and validation data for the application of the

QuEChERS method for the determination of organochlorine pesticides in soil, followed by gas

chromatography-mass spectrometry (GC-MS) analysis.
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Protocol 1: Modified QuEChERS with Ammonium
Formate
This protocol is adapted from a modified method that utilizes ammonium formate for phase

separation, which has proven to be an effective alternative to the official versions.[1][7][9][10]

1. Materials and Reagents

Solvents: Acetonitrile (ACN), n-hexane (pesticide residue grade).

Salts: Ammonium formate, anhydrous magnesium sulfate (MgSO₄).

d-SPE Sorbents: Primary-secondary amine (PSA), octadecylsilane (C18).

Standards: Certified reference standards of target organochlorine pesticides and internal

standards (e.g., 4,4'-DDE-d8).

Equipment: 50 mL centrifuge tubes, 2 mL d-SPE tubes, automated shaker or vortex mixer,

centrifuge, autosampler vials.

2. Sample Preparation and Extraction

Weigh 10 g of soil sample into a 50 mL centrifuge tube.[1][10]

For recovery studies, spike the sample with pesticide standard solutions. Add 50 µL of a 20

mg/L internal standard (IS) solution to achieve a concentration of 100 µg/kg.[1]

Add 10 mL of deionized water to hydrate the soil and shake for 5 minutes.[1][10]

Add 10 mL of acetonitrile and shake for another 5 minutes.[1][10]

Add 5 g of ammonium formate to induce phase separation. Shake vigorously by hand for 1

minute.[1][10]

Centrifuge the tube at ≥1800 x g for 5 minutes.[10] The upper layer is the acetonitrile extract

containing the pesticides.

3. Dispersive SPE (d-SPE) Cleanup

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.jove.com/t/64901/analysis-organochlorine-pesticides-soil-sample-modified-quechers
https://pubmed.ncbi.nlm.nih.gov/36744785/
https://www.researchgate.net/publication/367312276_Analysis_of_Organochlorine_Pesticides_in_a_Soil_Sample_by_a_Modified_QuEChERS_Approach_Using_Ammonium_Formate
https://www.jove.com/v/64901/analysis-organochlorine-pesticides-soil-sample-modified-quechers
https://www.jove.com/t/64901/analysis-organochlorine-pesticides-soil-sample-modified-quechers
https://www.jove.com/v/64901/analysis-organochlorine-pesticides-soil-sample-modified-quechers
https://www.jove.com/t/64901/analysis-organochlorine-pesticides-soil-sample-modified-quechers
https://www.jove.com/t/64901/analysis-organochlorine-pesticides-soil-sample-modified-quechers
https://www.jove.com/v/64901/analysis-organochlorine-pesticides-soil-sample-modified-quechers
https://www.jove.com/t/64901/analysis-organochlorine-pesticides-soil-sample-modified-quechers
https://www.jove.com/v/64901/analysis-organochlorine-pesticides-soil-sample-modified-quechers
https://www.jove.com/t/64901/analysis-organochlorine-pesticides-soil-sample-modified-quechers
https://www.jove.com/v/64901/analysis-organochlorine-pesticides-soil-sample-modified-quechers
https://www.jove.com/v/64901/analysis-organochlorine-pesticides-soil-sample-modified-quechers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202745?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Prepare d-SPE tubes containing anhydrous MgSO₄, PSA, and C18. A common mixture is

150 mg MgSO₄, 50 mg PSA, and 50 mg C18.[3][4]

Transfer 1 mL of the acetonitrile supernatant from the extraction step into the d-SPE tube.

[10]

Vortex the tube for 30-60 seconds to ensure thorough mixing of the extract with the sorbents.

[3][10]

Centrifuge at ≥1800 x g for 5 minutes.[10]

Transfer approximately 200-500 µL of the cleaned extract into an autosampler vial for GC-

MS analysis.[1]

Protocol 2: Buffered QuEChERS (Citrate Method)
This protocol uses a citrate buffer, which is common in European standardized methods (EN

15662).[8]

1. Sample Preparation and Extraction

Weigh 5 g of soil into a 50 mL centrifuge tube.[3]

Add 3 mL of deionized water to hydrate the soil.[3]

Add 7 mL of acetonitrile and shake.[3]

Add the salting-out mixture: 6 g anhydrous MgSO₄, 1.5 g sodium chloride (NaCl), 1.5 g

sodium citrate dihydrate, and 0.750 g disodium citrate sesquihydrate.[3]

Shake vigorously (e.g., vortex for 1 minute) and sonicate for 1 minute.[3]

Centrifuge at 5,000 rpm for 10 minutes.[3]

2. Dispersive SPE (d-SPE) Cleanup

Transfer 1.5 mL of the acetonitrile supernatant to a d-SPE tube containing 150 mg

anhydrous MgSO₄, 50 mg PSA, and 50 mg C18.[3]
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Shake by vortex for 1 minute.[3]

Centrifuge at 4,500 rpm for 5 minutes.[3]

Transfer 1 mL of the supernatant to a vial, evaporate to dryness under a gentle stream of

nitrogen, and reconstitute in 1.0 mL of n-hexane for GC analysis.[3]

Data Presentation
Quantitative performance data is critical for method validation. The following tables summarize

typical results for the QuEChERS method applied to OCP analysis in soil.

Table 1: Method Validation Data for OCPs in Soil with Diverse Organic Matter[11][12]
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Analyte
Limit of
Detection
(LOD) (µg/kg)

Limit of
Quantification
(LOQ) (µg/kg)

Recovery
Range (%) (at
3 spiking
levels)

RSD (%)

High Organic

Soil (HS)

α-HCH 3.42 - 23.77 11.41 - 79.23 70 - 120 ≤ 16

β-HCH 3.42 - 23.77 11.41 - 79.23 70 - 120 ≤ 16

Lindane 3.42 - 23.77 11.41 - 79.23 70 - 120 ≤ 16

Dieldrin 3.42 - 23.77 11.41 - 79.23 70 - 120 ≤ 16

Endrin 3.42 - 23.77 11.41 - 79.23 70 - 120 ≤ 16

Low Organic Soil

(LS)

α-HCH 6.11 - 14.78 20.37 - 49.27 70 - 120 ≤ 16

β-HCH 6.11 - 14.78 20.37 - 49.27 70 - 120 ≤ 16

Lindane 6.11 - 14.78 20.37 - 49.27 70 - 120 ≤ 16

Dieldrin 6.11 - 14.78 20.37 - 49.27 70 - 120 ≤ 16

Endrin 6.11 - 14.78 20.37 - 49.27 70 - 120 ≤ 16

Data represents the range for 14 different OCPs studied. Acceptable recoveries were obtained

between 70-120% with a relative standard deviation (RSD) of ≤16% for three contamination

levels.[11]

Table 2: Limits of Detection and Quantification for Selected OCPs[5]
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Analyte LOD (µg/kg) LOQ (µg/kg)

α-HCH 1.2 12.6

β-HCH 1.7 12.0

γ-HCH (Lindane) 1.5 11.6

δ-HCH 0.8 11.6

Heptachlor 1.0 10.8

cis-Heptachlor epoxide 0.9 11.5

trans-Heptachlor epoxide 0.9 11.5

cis-Chlordane 0.4 7.9

trans-Chlordane 0.5 10.9

Instrumental Analysis: GC-MS Parameters
Analysis of the final extract is typically performed using Gas Chromatography coupled with

Mass Spectrometry (GC-MS).

Table 3: Example GC-MS Operating Conditions
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Parameter Setting Reference

Gas Chromatograph

Injection Volume 1.5 µL [10]

Injection Mode Splitless [3][10]

Injector Temperature 280 °C [10]

Carrier Gas Helium [3]

Column
SLB-5MS (30 m x 0.25 mm,

0.25 µm) or similar
[3]

Oven Program

Initial 60°C for 2 min, ramp to

160°C at 25°C/min (hold 1

min), to 175°C at 15°C/min

(hold 3 min), to 220°C at

40°C/min (hold 3 min), to

250°C at 30°C/min (hold 2

min), to 310°C at 30°C/min

(hold 2 min).

[1]

Mass Spectrometer

Ionization Mode Electron Impact (EI) at 70 eV [3]

Ion Source Temp. 250 °C [3]

MS Transfer Line Temp. 250 °C [3]

Acquisition Mode
Selected Ion Monitoring (SIM)

or Full Scan
[3]

Note: Matrix-matched calibration is recommended to compensate for matrix effects, which can

cause signal enhancement or suppression.[1][11]

Visual Workflow
The following diagram illustrates the general experimental workflow for the QuEChERS

method.
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QuEChERS Workflow for OCP Analysis in Soil

1. Extraction

2. Dispersive SPE Cleanup

input_node process_node reagent_node cleanup_node output_node Weigh Soil Sample
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Add Water
(Hydration)

Add Acetonitrile

Add Salts
(e.g., Ammonium Formate or Citrate Buffer Mix)
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Centrifuge
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to d-SPE Tube
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Collect Final Extract

GC-MS Analysis

Water
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(MgSO₄, PSA, C18)
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Caption: General workflow of the QuEChERS method for soil analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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